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Compound of Interest

Compound Name: Indium(i)chloride

Cat. No.: B12440655

Essential Safety and Handling Guide for
Indium(l) Chloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Indium(l) chloride. The following procedural guidance
outlines the necessary personal protective equipment (PPE), operational plans for safe
handling, and a comprehensive disposal strategy to ensure a secure laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Indium(l) chloride is a corrosive solid that can cause severe skin burns and eye damage.[1] It is
also harmful if inhaled, causing irritation to the respiratory system.[1] Therefore, strict
adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Respiratory

Situation Eye Protection Skin Protection .
Protection
A NIOSH-approved
Impermeable gloves ) ]
) o ) respirator with a
Chemical safety (e.g., nitrile), fire- ) o
) ) ] particulate filter is
Handling Solid goggles or a face resistant lab coat, and
) ) recommended,
shield.[1][2] full coverage clothing. ] )
especially if dust may
[11[2][3]
be generated.[4]
Chemical safety Impermeable gloves, A NIOSH-approved
Cleaning Spills goggles and a face lab coat, or protective respirator with a

shield.[4]

work clothing.[4]

HEPA filter.[4]

Il. Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for Indium(l)

chloride.
Parameter Value
Molecular Formula InClI
Molecular Weight 150.27 g/mol
Appearance Yellow crystalline solid[1]
Melting Point ~ 225 °C /437 °F[1]
Boiling Point 608 °C/ 1126.4 °F[1]
Specific Gravity 4.19 g/lcm?3[1]

Occupational Exposure Limits TWA: 0.1 mg/m3 (as In)[5]

lll. Operational Plan for Safe Handling

Handling Indium(l) chloride requires a systematic approach to minimize exposure and prevent
accidents. The following workflow outlines the essential steps for safe handling in a laboratory
setting.
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Workflow for Safe Handling of Indium(l) Chloride

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Prepare a Certified Chemical Fume Hood

HanLIing

Weigh Indium(l) Chloride in Fume Hood

:

Carefully Transfer to Reaction Vessel

;

Securely Close Container

Post-HéndIing

Decontaminate Work Area

:

Properly Remove and Dispose of PPE

;

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12440655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for Indium(l) Chloride Waste

Waste Collection

Collect Solid Waste in a Labeled, Sealed Container Place Contaminated PPE in a Separate Labeled Bag

\EEporary StorM

Store Waste in a Designated Hazardous Waste Area

;

Log Waste for Pickup

Final %sposal

Arrange for Pickup by a Licensed Waste Disposal Company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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